Cas no 383136-05-8 (1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 383136-05-8
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 891551
• Update Time: 2026-04-29

1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE,1-(2-METHOXY-4-NITROPHENYL)

Computed Properties

• Exact Mass: 246.06400

Experimental Properties

• PSA: 77.05000
• LogP: 2.72980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(2-METHOXY-4-NITROPHENYL)-1H-PYRROLE-2-CARBALDEHYDE

Research Brief on 1-(2-Methoxy-4-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS: 383136-05-8)

The compound 1-(2-Methoxy-4-nitrophenyl)-1H-pyrrole-2-carbaldehyde (CAS: 383136-05-8) has recently gained attention in chemical biology and medicinal chemistry research due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and emerging applications in drug discovery and development.

Recent studies have highlighted the compound's role as a versatile building block for the synthesis of more complex heterocyclic systems. Its structure combines an electron-rich pyrrole ring with an electron-withdrawing nitro group, creating interesting electronic properties that make it valuable for designing novel pharmacophores. The presence of both aldehyde and nitro functional groups offers multiple sites for chemical modification, enabling the creation of diverse molecular libraries.

In synthetic chemistry applications, researchers have developed improved methods for the preparation of 1-(2-Methoxy-4-nitrophenyl)-1H-pyrrole-2-carbaldehyde. A 2023 study published in the Journal of Organic Chemistry demonstrated a microwave-assisted synthesis approach that significantly reduced reaction times while maintaining high yields (78-85%). This advancement addresses previous challenges with traditional heating methods that often led to decomposition of the sensitive aldehyde group.

From a biological perspective, preliminary screening data suggests that derivatives of this compound show moderate inhibitory activity against several kinase targets, particularly those involved in inflammatory pathways. While the parent compound itself displays limited bioactivity, structural modifications at the aldehyde position have yielded analogs with improved pharmacological properties. Researchers are particularly interested in its potential as a scaffold for developing selective protein kinase inhibitors.

The compound's photophysical properties have also been investigated, revealing interesting characteristics that make it suitable for developing fluorescent probes. Its absorption maximum around 380 nm and emission at 450 nm, with reasonable quantum yield, suggest potential applications in bioimaging and sensor development. Recent work has explored its use in metal ion detection, showing selective fluorescence quenching in the presence of certain transition metals.

Future research directions for 383136-05-8 include further exploration of its structure-activity relationships, optimization of synthetic protocols for large-scale production, and more comprehensive biological evaluation of its derivatives. The compound's unique structural features continue to make it an attractive subject for multidisciplinary research at the chemistry-biology interface.